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Compound of Interest

Compound Name: (E)-5-Octadecene

Cat. No.: B15600944

An In-depth Technical Guide to (E)-5-Octadecene for Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of (E)-5-Octadecene, a long-chain
alkene with significant biological activity. This document consolidates key chemical and
physical data, explores its primary application as a semiochemical, outlines relevant
experimental methodologies, and presents a plausible synthetic approach. The information is
intended for researchers, scientists, and professionals in drug development and related fields
who require detailed technical information on this compound.

Chemical and Physical Properties

(E)-5-Octadecene is a monounsaturated aliphatic hydrocarbon. Its fundamental properties are
summarized in the table below, providing a quick reference for laboratory and research

applications.
Property Value
CAS Number 7206-21-5
Molecular Formula CisHse
Molecular Weight 252.48 g/mol
Synonyms (5E)-5-Octadecene, trans-5-Octadecene
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Biological Activity and Mechanism of Action

The primary documented biological role of (E)-5-Octadecene is as a sex pheromone
communication disruptor in the rice stem borer moth, Chilo suppressalis Walker.[1][2][3]
Pheromones are crucial for mate location in many lepidopteran species, and introducing
synthetic analogues into the environment can interfere with this process, offering a targeted
method for pest management.[4][5][6]

The precise signaling pathway of (E)-5-Octadecene has not been elucidated in detail.
However, the mechanism of pheromone disruption in moths is generally understood to occur
through several non-mutually exclusive pathways.[7][8] These include:

o Competitive Attraction (False-trail Following): Male moths are attracted to the synthetic
pheromone sources, leading them away from females.[8]

e Sensory Adaptation and Habituation: Prolonged exposure to high concentrations of the
synthetic pheromone can desensitize the olfactory receptors on the male's antennae
(adaptation) or lead to a reduced response from the central nervous system (habituation).[8]

o Camouflage: The high concentration of synthetic pheromone in the atmosphere can mask
the natural pheromone plumes released by females, making them undetectable to males.[7]

These mechanisms collectively reduce the probability of successful mating, thereby controlling
the pest population.

Conceptual Diagram of Pheromone Disruption

The following diagram illustrates the general principle of mating disruption using synthetic
pheromones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Disruption of Sex Pheromone Communication in the Rice Stem Borer Moth, Chilo
suppressalis Walker (Lepidoptera: Pyralidae), with Sex Pheromone Components and their
Related Analogues | ESZHFREAF AN ElRBMOKEZEM R X — | IIRCAS [jircas.go.jp]

e 2. Study on the Effect of Intelligent Sex Pheromone Mating Disruption Sprayer on Controlling
Rice Stem Borer [xbgjxt.swu.edu.cn]

o 3.researchgate.net [researchgate.net]
¢ 4. slunik.slu.se [slunik.slu.se]

e 5. Using pheromones to disrupt mating of moth pests (Chapter 5) - Perspectives in
Ecological Theory and Integrated Pest Management [cambridge.org]

o 6. researchgate.net [researchgate.net]
o 7.researchgate.net [researchgate.net]
o 8. Mating Disruption | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]

 To cite this document: BenchChem. [(E)-5-Octadecene CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600944+#e-5-octadecene-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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